3-[[2-Benzoxazolyl[3-(4-methoxyphenoxy)propyl]amino]methyl]phenol

• Molecular Formula: C24H24N2O4
• Molecular Weight: 404.5 g/mol
• IUPAC Name: 3-[[1,3-benzoxazol-2-yl-[3-(4-methoxyphenoxy)propyl]amino]methyl]phenol
• InChI: InChI=1S/C24H24N2O4/c1-28-20-10-12-21(13-11-20)29-15-5-14-26(17-18-6-4-7-19(27)16-18)24-25-22-8-2-3-9-23(22)30-24/h2-4,6-13,16,27H,5,14-15,17H2,1H3
• InChI Key: QYLXZNDXGLJRTD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCCCN(CC2=CC(=CC=C2)O)C3=NC4=CC=CC=C4O3

Description

3-[[2-Benzoxazolyl[3-(4-methoxyphenoxy)propyl]amino]methyl]phenol is a useful research compound. Its molecular formula is C24H24N2O4 and its molecular weight is 404.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-(Benzoxazol-2-yl)-N-3-(4-methoxyphenoxy)propyl-3-tert-butyldimethylsilyloxybenzylamine (1.9 g, 3.6 mmol) was dissolved in solvent mixture of N,N-dimethylformamide/H2O (10/1) (5.0 mL). Subsequently, cesium carbonate (1.2 g, 3.6 mmol) was added thereto. The mixture was stirred for 3 hours at room temperature, followed by concentration under reduced pressure. Hydrochloric acid (1.0 mol/L) was added thereto. The resultant mixture was extracted with ethyl acetate, followed by washing the organic layer with brine, drying over anhydrous sodium sulfate, and concentration under reduced pressure. The resultant mixture was subjected to purification by silica gel chromatography (n-hexane/ethyl acetate=5/1), whereby the target compound was obtained (1.3 g, 89%).